4,5-Dimethyl-2-[4-[6-(trifluoromethyl)pyridazin-3-yl]piperazin-1-yl]-1,3-thiazole

• IUPAC Name: 4,5-dimethyl-2-[4-[6-(trifluoromethyl)pyridazin-3-yl]piperazin-1-yl]-1,3-thiazole
• InChI: InChI=1S/C14H16F3N5S/c1-9-10(2)23-13(18-9)22-7-5-21(6-8-22)12-4-3-11(19-20-12)14(15,16)17/h3-4H,5-8H2,1-2H3
• InChI Key: GNLALGJIRTVITJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=N1)N2CCN(CC2)C3=NN=C(C=C3)C(F)(F)F)C
• Molecular Formula: C14H16F3N5S
• Molecular Weight: 343.37 g/mol
• CAS No.: 2380071-67-8

Description

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, a variety of approaches to use pyridazinone system in drug design have been well described. A convenient approach for the construction of pharmaceutically valuable 3-trifluoromethyl-1,2,4-triazoles has been developed, which employs the readily available trifluoroacetimidoyl chlorides, hydrazine hydrate, and benzene-1,3,5-triyl triformate (TFBen) as starting materials.

Molecular Structure Analysis

The molecular structure of this compound includes a thiazole ring, which is a five-membered ring containing one sulfur atom and one nitrogen atom. It also contains a pyridazin-3-yl group and a piperazin-1-yl group, both of which are nitrogen-containing rings.

Chemical Reactions Analysis

While specific chemical reactions involving this compound have not been reported, similar compounds have shown a high tendency of sublimation as observed by differential thermal analysis (DTA) and thermogravimetry (TG).

Safety and Hazards

As this compound is not intended for human or veterinary use, it should be handled with care and appropriate safety measures should be taken during its use.

Future Directions

Considering the broad-spectrum pharmaceutical activity of similar compounds, there is potential for further study towards the toxicity risk assessment and structure-activity relationship of pharmaceuticals containing trifluoromethyl-1,2,4-triazole cores.